Cas no 253-73-6 (Pyrido[2,3-d]pyridazine)

Pyrido[2,3-d]pyridazine structure
Pyrido[2,3-d]pyridazine structure
Product Name:Pyrido[2,3-d]pyridazine
CAS No:253-73-6
MF:C7H5N3
MW:131.134700536728
CID:269889
PubChem ID:67489
Update Time:2025-04-19

Pyrido[2,3-d]pyridazine Chemical and Physical Properties

Names and Identifiers

    • Pyrido[2,3-d]pyridazine
    • 1,6,7-Triazanaphthalene
    • Pyrido<2,3-d>pyridazin
    • CCRIS 7350
    • 82Y8G8L07W
    • UNII-82Y8G8L07W
    • SCHEMBL88608
    • Q27269367
    • GIVUQTUKKWDKHE-UHFFFAOYSA-N
    • Pyrido(2,3-d)pyridazine
    • EN300-7673565
    • 253-73-6
    • DTXSID80179945
    • 3,4,10-TRIAZABICYCLO[4.4.0]DECA-1,3,5,7,9-PENTAENE
    • Inchi： 1S/C7H5N3/c1-2-6-4-9-10-5-7(6)8-3-1/h1-5H
    • InChI Key： GIVUQTUKKWDKHE-UHFFFAOYSA-N
    • SMILES： N1C=CC=C2C=NN=CC=12

Computed Properties

  • Exact Mass: 131.04800
  • Monoisotopic Mass: 131.048
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 115
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.7A^2
  • XLogP3: 0.1

Experimental Properties

  • Density: 1.27
  • Boiling Point: 354.4°Cat760mmHg
  • Flash Point: 179.3°C
  • Refractive Index: 1.665
  • PSA: 38.67000
  • LogP: 1.02480

Pyrido[2,3-d]pyridazine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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